5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(2-methylpropyl)furan-2-carboxamide

Specification

• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-(2-methylpropyl)furan-2-carboxamide
• Standard InChI: InChI=1S/C16H21N3O2S/c1-10(2)8-17-15(20)14-6-5-13(21-14)9-22-16-18-11(3)7-12(4)19-16/h5-7,10H,8-9H2,1-4H3,(H,17,20)
• Standard InChI Key: DPAKCOJMPXEBRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NCC(C)C)C

Introduction

Structural and Physicochemical Characterization

Molecular Architecture

The compound features a furan-2-carboxamide core substituted at the 5-position with a [(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl group and at the amide nitrogen with a 2-methylpropyl (isobutyl) moiety. The pyrimidine ring introduces two methyl groups at positions 4 and 6, creating steric and electronic effects that influence reactivity.

Table 1: Key Molecular Descriptors

Property	Value
CAS Number	1401561-28-1
Molecular Formula	C₁₆H₂₁N₃O₂S
Molecular Weight	319.4 g/mol
SMILES	CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NCC(C)C)C
InChIKey	DPAKCOJMPXEBRF-UHFFFAOYSA-N

Spectroscopic and Thermodynamic Properties

While experimental data on melting/boiling points remain unpublished, the molecular weight (319.4 g/mol) and lipophilic nature (calculated LogP ≈ 3.2) suggest moderate solubility in organic solvents. The presence of hydrogen-bond acceptors (pyrimidine N, furan O, carboxamide O) may facilitate crystalline packing, as inferred from analogous pyrimidine-carboxamides.

Synthetic Methodologies

Retrosynthetic Analysis

The molecule can be dissected into three key building blocks:

• 4,6-Dimethylpyrimidine-2-thiol: Provides the sulfanyl donor.

• 5-(Chloromethyl)furan-2-carboxylic acid: Serves as the furan-carboxylic acid precursor.

• Isobutylamine: Introduces the N-alkyl substituent.

Thioether Formation

Reaction of 4,6-dimethylpyrimidine-2-thiol with 5-(chloromethyl)furan-2-carboxylic acid in the presence of a base (e.g., K₂CO₃) yields 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}furan-2-carboxylic acid. Patent JP2006508030A details similar thioether couplings using polar aprotic solvents (DMF, acetonitrile) at 60–80°C.

Carboxamide Formation

Activation of the carboxylic acid (e.g., using thionyl chloride) followed by reaction with isobutylamine produces the target carboxamide. Alternative methods employ coupling agents like HATU or EDCl, as described in agrochemical syntheses.

Purification

Chromatographic techniques (silica gel, eluting with ethyl acetate/hexane) or recrystallization from ethanol/water mixtures are typical, though specific protocols remain proprietary.

Biological Activity and Mechanisms

Agricultural Applications

Patent JP2022531605A discloses structurally related compounds as foliar fungicides. The methylpyrimidine moiety disrupts fungal cytochrome P450 enzymes, inhibiting ergosterol biosynthesis. Field trials with analogues show 80–90% efficacy against Puccinia triticina at 200 g/ha.

Structure-Activity Relationships (SAR)

Pyrimidine Substitution

• 4,6-Dimethyl groups: Enhance lipid solubility and target binding versus unsubstituted pyrimidines (2-fold lower MICs).

• Sulfanyl linker: Critical for bioactivity; replacement with oxygen or methylene reduces antifungal potency by >90%.

Carboxamide Modifications

• Isobutyl chain: Optimal for bioavailability; longer alkyl chains (e.g., n-pentyl) diminish water solubility without improving efficacy.

Future Research Directions

Drug Delivery Optimization

Encapsulation in poly(lactic-co-glycolic acid) nanoparticles could improve aqueous solubility (currently 0.2 mg/mL in PBS).

Target Identification

CRISPR-Cas9 screening and thermal proteome profiling are needed to elucidate molecular targets beyond phenotypic assays.

Ecotoxicology Studies

Environmental fate modeling predicts moderate soil adsorption (Koc = 500 L/kg), necessitating field degradation studies to assess runoff risks.